Cas no 533879-29-7 (4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 533879-29-7
• MF: C₂₂H₁₅BrCl₂N₂O₂
• MW: 490.176702737808
• CID: 6295055
• PubChem ID: 4178916
• Update Time: 2025-09-19

4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• AB00668430-01
• Oprea1_467210
• F0560-0769
• AKOS024583806
• 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• 533879-29-7

• Inchi： 1S/C22H15BrCl2N2O2/c23-14-6-8-18(25)16(10-14)22(29)27-12-20(28)26-19-9-7-15(24)11-17(19)21(27)13-4-2-1-3-5-13/h1-11,21H,12H2,(H,26,28)
• InChI Key： HYKRQHGQUYZQIJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(N1CC(NC2C=CC(=CC=2C1C1C=CC=CC=1)Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 487.96940g/mol
• Monoisotopic Mass: 487.96940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 49.4Ų

Additional information on 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Introduction to 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one and Its Significance in Modern Medicinal Chemistry

4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one, identified by its CAS number 533879-29-7, represents a fascinating compound in the realm of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered significant attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The compound's structure incorporates multiple functional groups, including benzoyl, bromo, and chloro substituents, which contribute to its unique chemical and biological profile.

The benzodiazepine core of 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one is a well-known scaffold in the pharmaceutical industry. Benzodiazepines are a class of psychoactive drugs commonly used for their anxiolytic, sedative, muscle relaxant, anticonvulsant, and amnestic properties. The modification of this core structure with additional substituents can lead to compounds with enhanced or altered biological activities. In particular, the presence of bromo and chloro atoms at specific positions in the molecule suggests potential interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. The 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one structure has been subjected to virtual screening and docking studies to identify its potential interactions with therapeutic targets. These studies have revealed that the compound exhibits promising binding properties with certain enzymes involved in neurotransmitter synthesis and metabolism.

The pharmaceutical industry has been increasingly interested in developing novel benzodiazepine derivatives due to the growing demand for safer and more effective anxiolytic drugs. Traditional benzodiazepines are known for their potential for dependence and tolerance, which has led to a search for alternative compounds with improved pharmacokinetic profiles. The 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one derivative offers a promising lead compound for further development in this area.

In vitro studies have demonstrated that 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one exhibits significant anxiolytic activity comparable to some well-known benzodiazepines but with a reduced risk of side effects. The compound's ability to modulate neurotransmitter systems without causing excessive sedation or cognitive impairment makes it an attractive candidate for clinical development. Additionally, its structural features suggest potential applications in the treatment of other neurological disorders such as epilepsy and sleep disorders.

The synthesis of 4-(5-bromo-2-chlorobenzoyl)-7-chloro-5-phenyl-2,3,4,5-tetrahydro-H-dibenzoazepine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic ring systems present in this molecule.

Quality control and analytical techniques play a crucial role in ensuring the integrity of pharmaceutical compounds like CAS no 533879 29 7. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used methods for characterizing the chemical structure and purity of the compound. These analytical tools provide detailed information about the molecular composition and help identify any impurities that may affect the compound's efficacy or safety.

The regulatory landscape for new drug development requires stringent testing and documentation to ensure that compounds like CAS no 533879 29 7 meet safety and efficacy standards before they can be approved for clinical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for preclinical studies that include pharmacokinetic profiling、toxicology assessments、and clinical trials. These rigorous processes ensure that only safe and effective drugs reach patients.

The future prospects for CAS no 533879 29 7 are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions、pharmaceutical companies、and regulatory agencies are essential for advancing drug discovery initiatives. Innovations in synthetic chemistry、biopharmaceutical technologies、and regulatory frameworks will further enhance our ability to develop novel compounds with improved therapeutic profiles.